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Cat. No.: B123246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

performing macrocyclization reactions using Grubbs Catalyst 2nd Generation. This versatile

catalyst is a cornerstone of modern organic synthesis, particularly in the construction of

macrocyclic structures prevalent in pharmaceuticals and natural products. Its high functional

group tolerance and activity make it an invaluable tool for drug discovery and development.

Introduction to Macrocyclization via Ring-Closing
Metathesis (RCM)
Ring-closing metathesis (RCM) is a powerful and widely utilized reaction in organic chemistry

for the synthesis of cyclic compounds, especially macrocycles. The reaction involves the

intramolecular rearrangement of a diene substrate, catalyzed by a transition metal complex, to

form a cyclic olefin and a small volatile byproduct, typically ethylene. The Grubbs family of

ruthenium catalysts, particularly the 2nd Generation catalyst, has revolutionized this field due to

its remarkable stability, functional group tolerance, and high catalytic activity.

The Grubbs Catalyst 2nd Generation features a ruthenium core with a benzylidene ligand,

two chloride ligands, a tricyclohexylphosphine (PCy₃) ligand, and a crucial N-heterocyclic

carbene (NHC) ligand. This NHC ligand is responsible for the catalyst's enhanced stability and

broader substrate scope compared to the 1st Generation catalyst.
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Key Advantages of Grubbs Catalyst 2nd Generation in Macrocyclization:

High Functional Group Tolerance: Tolerates a wide array of functional groups, including

esters, amides, ethers, alcohols, and ketones, minimizing the need for protecting groups.

Enhanced Activity: Generally more reactive than the 1st Generation catalyst, allowing for

lower catalyst loadings and the cyclization of more sterically hindered or electronically

deactivated dienes.

Air and Moisture Stability: While reactions are typically performed under an inert atmosphere

for optimal results, the catalyst exhibits greater tolerance to air and moisture compared to

many other organometallic catalysts.

Predictable Reactivity: The mechanism is well-understood, allowing for rational optimization

of reaction conditions.

Catalytic Cycle of Ring-Closing Metathesis
The catalytic cycle of RCM with Grubbs Catalyst 2nd Generation proceeds through a series

of cycloaddition and cycloreversion steps, as illustrated below. The reaction is initiated by the

dissociation of the phosphine ligand, followed by coordination of one of the olefinic moieties of

the diene substrate.
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generation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b123246#macrocyclization-using-grubbs-catalyst-2nd-generation
https://www.benchchem.com/product/b123246#macrocyclization-using-grubbs-catalyst-2nd-generation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b123246?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

